Manganese;ZINC

Intermetallic magnetism CsCl-type structure Canted spin structure
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula MnZn
Molecular Weight 120.3 g/mol
CAS No. 12032-90-5
Cat. No. B16131905
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Technical Parameters


Basic Identity
Product NameManganese;ZINC
CAS12032-90-5
Molecular FormulaMnZn
Molecular Weight120.3 g/mol
Structural Identifiers
InChIInChI=1S/Mn.Zn
InChIKeyWJZHMLNIAZSFDO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 25 g / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Manganese–Zinc Intermetallic: Identity and Phase Context


Manganese;ZINC (CAS 12032-90-5, molecular formula MnZn, molecular weight 120.318 g/mol) is the equiatomic binary intermetallic compound in the Mn–Zn system . Its technologically significant form is the β₁ phase, which crystallizes in the CsCl-type (B2) structure, exhibits strong ferromagnetism at room temperature, and is thermodynamically stable below approximately 175 °C over a homogeneity range of 50 to 56.5 at.% Mn [1]. The compound is distinct from MnZn ferrites (oxide spinels) and from other Mn–Zn stoichiometric phases such as MnZn₃, MnZn₉, and MnZn₁₃ that populate the binary phase diagram [1]. This entry focuses on the intermetallic compound and its directly derivative coating alloys, for which quantitative performance differentiation against close analogs is documented in the primary literature.

Phase Identity Equiatomic MnZn intermetallic (β₁ phase), not MnZn ferrite (oxide spinel)
Magnetic Order Room-temperature ferromagnetism reported, with canted spin structure confirmed by neutron diffraction
Stability Window β₁ phase stable below ~175 °C; reported homogeneity range 50–56.5 at.% Mn
Differentiation Comparatively documented ferromagnetic performance vs. MnHg, α′-MnZn₃, and pure Zn coatings

Why Manganese–Zinc Substitution Fails


Within the Mn–Zn binary system alone, multiple stoichiometric phases coexist (ε, δ₁-MnZn₉, ζ-MnZn₁₃, α′-MnZn₃, β₁-MnZn), yet only the equiatomic β₁ phase delivers room-temperature ferromagnetism; α′-MnZn₃ becomes antiferromagnetic below 130 K with a concomitant cubic-to-tetragonal distortion (c/a = 0.95), while the hexagonal MnZn₃ polymorph is non-magnetic [1][2]. Among isostructural CsCl-type Mn intermetallics, MnHg is unambiguously antiferromagnetic with a Néel point near 198 K and a Mn magnetic moment of approximately 4 μB — fundamentally different from the ferromagnetic ground state of β₁-MnZn [2][3]. In the corrosion-coating domain, pure Zn sacrifices to the steel substrate within 40 hours, whereas Zn–Mn alloy coatings extend sacrificial protection to 30 days, and their passivation current is two orders of magnitude lower — a performance gap that renders pure Zn or Zn–Ni alternatives inadequate for long-lifetime chloride-environment applications [4][5]. These quantitative divergences mean that in-class compounds cannot be interchanged without catastrophic loss of the functional property for which MnZn is selected.

In-Class Mn–Zn Phases
Other binary phases (ε, δ₁-MnZn₉, ζ-MnZn₁₃, α′-MnZn₃) lack room-temperature ferromagnetism; α′-MnZn₃ becomes antiferromagnetic only below 130 K with a cubic-to-tetragonal distortion, and the hexagonal MnZn₃ polymorph is non-magnetic.
Isostructural MnHg
CsCl-type MnHg is antiferromagnetic with a Néel point near 198 K and does not support room-temperature ferromagnetic order, making it functionally unsuitable as a β₁-MnZn substitute.
Pure Zn Coatings
Pure Zn sacrifices to the steel substrate within hours in chloride environments, whereas Zn–Mn alloy coatings may extend sacrificial protection to weeks and exhibit substantially lower passivation current — a property mismatch that limits direct substitution.

Manganese–Zinc Quantitative Evidence


Ferromagnetic β₁-MnZn vs. Antiferromagnetic MnHg

The β₁ phase of the Mn–Zn system (equiatomic MnZn region) exhibits strong ferromagnetism at room temperature with a canted spin structure, stable below 175 °C and spanning 50–56.5 at.% Mn [1]. In stark contrast, the isostructural CsCl-type compound MnHg is antiferromagnetic with a Néel point at 198 K and a Mn magnetic moment of approximately 4 μB — it does not support room-temperature ferromagnetic order [2]. Similarly, α′-MnZn₃ (Cu₃Au-type structure, a different stoichiometry within the same binary system) becomes antiferromagnetic only below 130 K, accompanied by a first-order cubic-to-tetragonal transition (axial ratio c/a = 0.95), and loses both tetragonality and sublattice magnetization abruptly upon heating through 130 K [3]. Thus, within the structurally and chemically adjacent family of Mn intermetallics, β₁-MnZn is uniquely capable of delivering room-temperature ferromagnetism.

Ferromagnetic β₁ vs. Antiferromagnetic MnHg
Cross-study comparable
β₁-MnZn: ferromagnetic at 293 K; MnHg: antiferromagnetic, TN = 198 K; α′-MnZn₃: antiferromagnetic, TN = 130 K (cubic-to-tetragonal, c/a = 0.95)
Only β₁-MnZn delivers room-temperature ferromagnetism among CsCl-type Mn intermetallics; magnetic order type differs fundamentally.
Neutron diffraction and magnetization on bulk polycrystalline alloys.
Intermetallic magnetism CsCl-type structure Canted spin structure

Sacrificial Coating Lifetime: Zn–Mn vs. Pure Zinc

Electrodeposited Zn–Mn alloy coatings dramatically outperform pure zinc coatings in sacrificial protection duration. Open-circuit potential (EOCP) vs. time measurements demonstrated that a bare Zn deposit on steel reached the steel substrate potential after only 40 hours, whereas the Zn–Mn alloy coating maintained a protective negative potential for 30 days before reaching the substrate potential [1]. The experiment was conducted in a chloride-containing environment relevant to automotive and marine exposure conditions. This represents an 18-fold improvement in the duration of galvanic protection.

Sacrificial Coating Lifetime
Head-to-head
18× longer reported protection: Zn–Mn alloy reached steel potential after 30 days (720 h) vs. 40 h for pure Zn.
Supports protection-duration assessment; may extend maintenance intervals in chloride environments.
EOCP vs. time in NaCl solution, electrodeposited coatings on steel.
Corrosion protection Sacrificial coatings Electrodeposition

Passivation Current: Zn–Mn vs. Pure Zinc

Anodic passivation studies revealed that a Zn–Mn alloy containing 17 wt.% Mn exhibits a passivation current two orders of magnitude (approximately 100×) lower than that of bare zinc [1]. Linear and Tafel polarization measurements confirmed that Mn incorporation into the Zn matrix fundamentally alters the passive film formation kinetics, generating a more compact and protective corrosion product layer. This finding was corroborated by independent studies showing that Zn–Mn alloys possess genuine passivation behavior in NaCl solution, a property absent in pure Zn [2].

Passivation Current
Head-to-head
~100× lower anodic passivation current for Zn–Mn (17 wt.% Mn) vs. pure Zn reported.
Supports slower coating consumption; may allow thinner coating specifications for equivalent design life.
Tafel polarization and anodic passivation studies in NaCl.
Anodic passivation Corrosion current Zinc alloy coatings

Tunable Canted Spin Structure in β₁-MnZn

Neutron diffraction studies revealed that β₁-MnZn possesses a canted spin structure — a coexistence of ferromagnetic and antiferromagnetic moments oriented orthogonal to each other [1]. Both the ferromagnetic and antiferromagnetic moment components decrease with increasing Mn content across the homogeneity range (50–56.5 at.% Mn), providing an intrinsic compositional knob for tuning the net magnetization [1]. Furthermore, gallium substitution (up to approximately 10 at.% Ga replacing Zn) uniquely increases the ferromagnetic moment while simultaneously decreasing the antiferromagnetic moment — a targeted modulation that was unsuccessful with any other substituting element (e.g., attempts with Al, Si, Ge, In, Sn failed to stabilize the β₁ phase) [1][2]. This degree of magnetic tunability is absent in the antiferromagnetic analogs MnHg and α′-MnZn₃, for which no comparable substitution-driven moment control has been demonstrated.

Tunable Canted Spin Structure
Class-level
Coexisting ferro- and antiferromagnetic moments tunable via Mn content (50–56.5 at.%) and Ga substitution (≤10 at.%); other substituents (Al, Si, Ge, In, Sn) failed to stabilize the phase.
Supports magnetic-moment engineering for spintronic research; independent tuning not demonstrated in MnHg or α′-MnZn₃.
Neutron diffraction and magnetization on Ga-substituted alloys; comparative substitution attempts reported.
Non-collinear magnetism Canted spin structure Neutron diffraction

β₁-MnZn Phase Stability and Homogeneity

The β₁-MnZn phase is thermodynamically stable only below 175 °C (448 K) and exists over a well-defined homogeneity range of 50 to 56.5 at.% Mn [1]. This narrow stability window contrasts sharply with the wider β-Mn phase field (Mn-poor boundaries at 53, 56, and 69 at.% Mn at 250 °C, 300 °C, and 400 °C, respectively) that coexists in the same binary system, and with the multiple intermetallic phases (ε, δ₁-MnZn₉, ζ-MnZn₁₃) that appear at higher Zn content [2]. The low decomposition temperature means that β₁-MnZn must be synthesized and processed below 175 °C — a constraint that, if ignored, leads to phase decomposition and loss of the ferromagnetic canted spin structure. This defined window is both a processing constraint and a quality-assurance parameter: any procurement specification that does not control for phase purity within the 50–56.5 at.% Mn range and thermal history below 175 °C risks delivering a multiphase product with degraded or absent ferromagnetism.

Phase Stability & Homogeneity
Specification review
β₁-MnZn stable below 175 °C (448 K); homogeneity range 50–56.5 at.% Mn; decomposition above this temperature leads to multiphase mixture.
Phase-purity specification context; XRD certification of single-phase CsCl-type structure recommended for procurement.
Phase diagram from X-ray diffraction and thermal analysis; narrow window contrasts with wider β-Mn phase field.
Phase diagram Intermetallic synthesis Thermal stability

Manganese–Zinc Application Scenarios


Non-Collinear Spintronics Research

The β₁-MnZn phase is the only room-temperature ferromagnet among CsCl-type Mn intermetallics and among Mn–Zn binary phases (MnHg and α′-MnZn₃ are antiferromagnetic below 198 K and 130 K, respectively) [1]. Its canted spin structure — with orthogonal ferromagnetic and antiferromagnetic components independently tunable via Mn content and Ga substitution — makes it a model system for studying non-collinear magnetism and for prototyping spin-transfer-torque or exchange-bias heterostructures where control over competing magnetic order parameters is essential [1][2]. Researchers procuring MnZn for fundamental magnetism or spintronic device studies should specify the β₁ phase with certified phase purity and Mn content within the 50–56.5 at.% window.

Long-Life Sacrificial Coatings for Steel

Zn–Mn alloy coatings provide 18× longer sacrificial protection than pure Zn (30 days vs. 40 hours to substrate potential) and exhibit two orders of magnitude lower anodic passivation current [3][4]. These properties make MnZn-based coatings the preferred choice for steel components exposed to marine, de-icing salt, or industrial chloride environments — automotive underbody fasteners, bridge structural steel, offshore platform hardware — where extended maintenance intervals directly drive total cost of ownership. Industrial procurement specifications should require demonstration of Mn content ≥15 wt.% and passivation behavior validated by Tafel polarization in 3.5 wt.% NaCl.

Ga Substitution: Magnetocaloric and Sensor Applications

The unique ability to increase ferromagnetic moment while decreasing antiferromagnetic moment through Ga substitution (≤10 at.%) in β₁-MnZn — a substitutional pathway unavailable in MnHg or α′-MnZn₃ — creates a design space for tailoring the net magnetization and magnetic anisotropy of non-collinear intermetallics [1][2]. This is directly relevant to magnetocaloric material screening and magnetic field sensor development, where fine control over the saturation magnetization vs. temperature profile determines device sensitivity and operating range. Research groups should source MnZn with certified low-impurity levels to enable reproducible Ga-doping studies.

Phase-Controlled Synthesis of β₁-MnZn

The narrow phase stability window of β₁-MnZn (below 175 °C, 50–56.5 at.% Mn) means that synthesis protocols must rigorously exclude higher-temperature processing steps that would decompose the β₁ phase into β-Mn and Zn-rich intermetallics [1]. This thermal constraint defines a quality-assurance gate: any procured MnZn powder or ingot intended for ferromagnetic applications must be accompanied by XRD certification confirming single-phase CsCl-type structure and absence of β-Mn, ε, δ₁-MnZn₉, or ζ-MnZn₁₃ reflections. Suppliers offering phase-certified β₁-MnZn with documented thermal history provide a clear procurement advantage over generic 'MnZn' listings that may be multiphase.

Application
Selection Property
Validation Focus
Non-Collinear Spintronics Research
Room-temperature ferromagnetic β₁ phase with canted spin structure
Confirmed phase purity and tunable ferro/antiferro moment coexistence
Long-Life Sacrificial Coatings for Steel
Zn–Mn alloy with extended protection profile and reduced passivation current
Passivation behavior validated by Tafel polarization in chloride media
Magnetocaloric & Sensor Screening
Ga-substitutable β₁-MnZn with tunable net magnetization
Reproducible Ga-doping response and saturation magnetization control
Phase-Controlled Synthesis
β₁-MnZn certified within 50–56.5 at.% Mn and processed below 175 °C
XRD confirmation of single-phase CsCl-type structure, absence of β-Mn or other intermetallics

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

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